4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl-

• CAS No.: 7500-00-7
• Molecular Formula: C11H18N+
• Molecular Weight: 164.27 g/mol
• IUPAC Name: 4,4-dimethyl-4-azoniatricyclo[5.2.1.02,6]dec-8-ene
• InChI: InChI=1S/C11H18N/c1-12(2)6-10-8-3-4-9(5-8)11(10)7-12/h3-4,8-11H,5-7H2,1-2H3/q+1
• InChI Key: QDAIJGUPJLWODC-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1(CC2C3CC(C2C1)C=C3)C

Description

4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- is a chemical compound with the molecular formula C11H18IN It is known for its unique structure, which includes a methano bridge and a hexahydro ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- typically involves the reaction of 2-methyl-2,3,3a,4,7,7a-hexahydro-4,7-methano-1H-isoindole with methyl iodide. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. The use of advanced techniques such as continuous flow reactors can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly with halides.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Lithium aluminum hydride or sodium borohydride.

Substitution: Halides like methyl iodide under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- has several scientific research applications:

Chemistry: Used as a building block in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of 4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4,7-Methano-1H-isoindole-1,3(2H)-dione: Another compound with a similar core structure but different functional groups.

4,7-Methano-1H-indene: Shares the methano bridge but has a different ring system

Uniqueness

4,7-Methano-1H-isoindolium, 2,3,3a,4,7,7a-hexahydro-2,2-dimethyl- is unique due to its specific combination of a methano bridge and a hexahydro ring system, which imparts distinct chemical and physical properties .